Cas no 1152853-90-1 (3-(4-amino-1H-pyrazol-1-yl)azepan-2-one)

• Product Name: 3-(4-amino-1H-pyrazol-1-yl)azepan-2-one
• CAS No: 1152853-90-1
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5923864
• PubChem ID: 43185834
• Update Time: 2025-06-09

3-(4-amino-1H-pyrazol-1-yl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, 3-(4-amino-1H-pyrazol-1-yl)hexahydro-
• 3-(4-amino-1H-pyrazol-1-yl)azepan-2-one
• 1152853-90-1
• AKOS000206163
• SCHEMBL17040075
• EN300-1107626

• Inchi： 1S/C9H14N4O/c10-7-5-12-13(6-7)8-3-1-2-4-11-9(8)14/h5-6,8H,1-4,10H2,(H,11,14)
• InChI Key： QVEYBMLTSXSPLS-UHFFFAOYSA-N
• SMILES： N1CCCCC(N2C=C(N)C=N2)C1=O

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 501.2±40.0 °C(Predicted)
• pka: 15.69±0.40(Predicted)

Additional information on 3-(4-amino-1H-pyrazol-1-yl)azepan-2-one

Introduction to 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one (CAS No. 1152853-90-1)

3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one, with the CAS number 1152853-90-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azepanones and features a unique structural motif that includes a pyrazole ring and an amino group, making it a promising candidate for various biological activities.

The chemical structure of 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one is characterized by a seven-membered azepane ring fused with a pyrazole ring, which is further substituted with an amino group. This structural arrangement confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity and potential pharmaceutical applications.

Recent research has highlighted the potential of 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one in various therapeutic areas. One of the most notable areas of interest is its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as potassium and calcium channels, which play critical roles in neuronal function and signaling. This interaction has led to investigations into its potential use in treating neurological disorders, including epilepsy and neuropathic pain.

In addition to its ion channel modulating properties, 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one has also been explored for its anti-inflammatory effects. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in phase II trials, where the focus will be on assessing the compound's therapeutic benefits in specific patient populations.

The synthesis of 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one has been optimized to improve yield and purity, making it more accessible for research and development purposes. Various synthetic routes have been explored, including multistep processes involving ring formation and functional group modifications. These advancements in synthetic chemistry have contributed to the growing interest in this compound among researchers and pharmaceutical companies.

In conclusion, 3-(4-Amino-1H-pyrazol-1-yl)azepan-2-one (CAS No. 1152853-90-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance, it is anticipated that this compound will play a significant role in the development of new treatments for various diseases.